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CAS No.: 946727-99-7

Cat. No.: B1356440
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A Framework for the Experimental Determination of Boiling Point and Density

Abstract: 2-(2-Chlorophenoxy)-5-(trifluoromethyl)aniline is a novel aromatic compound with

potential applications in pharmaceutical and agrochemical research. As with many new

chemical entities, publicly available, experimentally determined physicochemical data is scarce.

This technical guide provides a comprehensive framework for researchers and drug

development professionals to determine two fundamental properties of this compound: boiling

point and density. In the absence of established values, this document details authoritative,

step-by-step experimental protocols based on internationally recognized standards. It

emphasizes the causality behind methodological choices, embeds self-validating systems

within the protocols, and outlines critical safety precautions for handling this halogenated

aromatic amine.
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2-(2-Chlorophenoxy)-5-(trifluoromethyl)aniline possesses structural motifs—a

trifluoromethyl group, a chlorinated phenoxy ring, and an aniline core—that are prevalent in

many biologically active molecules. The trifluoromethyl group can enhance metabolic stability

and receptor binding, while the chlorophenoxy moiety can influence lipophilicity and molecular

conformation. Accurate knowledge of its physical properties, such as boiling point and density,

is a prerequisite for its synthesis, purification, formulation, and regulatory assessment.

A thorough search of the scientific literature and chemical databases reveals a gap in

experimentally validated data for the boiling point and density of this specific isomer. While

computational methods offer estimations, these predictions require empirical validation for use

in a regulatory or developmental context. This guide, therefore, serves as a primary resource

for laboratories tasked with the de novo characterization of this and similar novel compounds.

Physicochemical Properties Summary
The following table summarizes the known and to-be-determined properties of the target

compound.

Property Data

Chemical Structure

IUPAC Name 2-(2-Chlorophenoxy)-5-(trifluoromethyl)aniline

Molecular Formula C₁₃H₉ClF₃NO

Molecular Weight 287.66 g/mol

Boiling Point
Data not available. Experimental determination

required.

Density
Data not available. Experimental determination

required.

Theoretical Estimation of Physicochemical
Properties
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Before embarking on experimental work, computational methods can provide valuable, albeit

preliminary, estimates. Quantitative Structure-Property Relationship (QSPR) models, for

instance, correlate a molecule's structural features with its physical properties.[1][2] These

models use molecular descriptors (e.g., topological indices, constitutional descriptors) to predict

properties like boiling point through multiple linear regression or machine learning algorithms.

[1][3] For halogenated aromatic compounds, such models can offer insights but must be used

with caution, as intramolecular interactions can lead to deviations from predicted values.[4][5]

Experimental Determination of Boiling Point
Principle and Method Selection
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[6][7][8] For novel compounds available in limited quantities, a micro-

determination method is preferable to large-scale distillation. The Siwoloboff method,

recognized under OECD Test Guideline 103, is an ideal choice.[6][8][9] This technique requires

only a small sample volume and determines the boiling point by observing the temperature at

which a rapid, continuous stream of bubbles from an inverted capillary ceases, and the liquid

begins to enter the capillary.[10][11]

Protocol: Micro-Boiling Point Determination (Siwoloboff
Method)
This protocol is adapted from established micro-scale laboratory techniques.[10][11][12]

Materials:

Sample of 2-(2-Chlorophenoxy)-5-(trifluoromethyl)aniline (~0.2 mL)

Thiele tube or other suitable heating bath (e.g., metal block heater)

High-temperature heating oil (e.g., mineral oil)

Calibrated thermometer (-10°C to 400°C)

Micro test tube (e.g., 6 x 50 mm)

Glass capillary tube (closed at one end)
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Rubber band or wire for attachment

Procedure:

Apparatus Assembly:

Attach the micro test tube to the thermometer using a rubber band. The bottom of the test

tube should align with the center of the thermometer bulb.

Add a few drops of the sample liquid into the micro test tube to a depth of approximately

1.5-2.0 cm.[11]

Place the capillary tube, with its open end down, into the liquid in the micro test tube.

Suspend the entire assembly in the Thiele tube filled with heating oil, ensuring the oil level

is above the sample but below the opening of the test tube.[11] The thermometer bulb

should be positioned just below the upper opening of the Thiele tube's side arm.

Heating and Observation:

Gently heat the side arm of the Thiele tube with a micro-burner or the heating block to

achieve a steady temperature increase of 5-10°C per minute.[11]

Observe the capillary tube. Air will initially be expelled. As the temperature approaches the

boiling point, a rapid and continuous stream of bubbles will emerge from the capillary's

lower end.[10][11]

Once this continuous stream is observed, turn off the heat and allow the apparatus to cool

slowly.

Boiling Point Measurement:

As the apparatus cools, the bubbling will slow and eventually stop.

The exact temperature at which the liquid begins to enter the capillary tube is the boiling

point of the sample.[10] Record this temperature.

For accuracy, repeat the determination twice and report the average value.
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Caption: Workflow for micro-boiling point determination.

Experimental Determination of Density
Principle and Method Selection
Density (ρ) is the mass of a substance per unit volume (ρ = m/V).[13] It is an essential

parameter for converting between mass and volume and is required for many regulatory

submissions.[14] The OECD Test Guideline 109 and ASTM standards D891 and D1475

describe several methods for density determination.[15][16][17][18] For high-precision

measurement of a pure liquid, the pycnometer method is superior.[13] A pycnometer is a glass

flask with a precisely known volume, allowing for the accurate determination of a liquid's

density by weighing the flask empty, filled with a reference liquid (e.g., distilled water), and filled

with the sample liquid.[19]

Protocol: Density Determination by Pycnometer
This protocol is based on standard pycnometric methods.[17][19]

Materials:

Sample of 2-(2-Chlorophenoxy)-5-(trifluoromethyl)aniline (~5-10 mL, depending on

pycnometer size)

Gay-Lussac type pycnometer (e.g., 10 mL) with a capillary stopper

Analytical balance (readable to ±0.1 mg)

Constant temperature water bath (set to 20.0 ± 0.1 °C)

Distilled, deionized water

Acetone (for cleaning and drying)

Lint-free tissues

Procedure:

Pycnometer Volume Calibration:
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Thoroughly clean the pycnometer and its stopper with a suitable solvent (e.g., acetone)

and dry completely.

Weigh the clean, dry, and empty pycnometer with its stopper on the analytical balance.

Record this mass as m₀.

Fill the pycnometer with distilled water, ensuring no air bubbles are present. Insert the

stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in the constant temperature water bath at 20.0 °C for at least

30 minutes to allow for thermal equilibrium.

Remove the pycnometer, carefully dry the exterior with a lint-free tissue, and weigh it.

Record this mass as m₁.

The mass of the water is m_water = m₁ - m₀.

Calculate the exact volume of the pycnometer (V_pyc) using the known density of water at

20.0 °C (ρ_water ≈ 0.99821 g/cm³): V_pyc = m_water / ρ_water.

Sample Density Measurement:

Empty the pycnometer, rinse it with acetone, and dry it completely.

Fill the dry pycnometer with the sample, 2-(2-Chlorophenoxy)-5-
(trifluoromethyl)aniline, taking care to avoid air bubbles. Insert the stopper.

Equilibrate the sample-filled pycnometer in the water bath at 20.0 °C for 30 minutes.

Remove the pycnometer, dry the exterior, and weigh it. Record this mass as m₂.

The mass of the sample is m_sample = m₂ - m₀.

Calculation:

Calculate the density of the sample (ρ_sample) at 20.0 °C using the calibrated pycnometer

volume: ρ_sample = m_sample / V_pyc.
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Perform the measurement in triplicate and report the average density.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for density determination by pycnometry.

Safety and Handling Precautions
As 2-(2-Chlorophenoxy)-5-(trifluoromethyl)aniline is a novel compound, it must be treated

as potentially hazardous. Safety protocols should be based on analogous structures, such as

other halogenated anilines.[20][21][22]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a

lab coat, and chemical safety goggles.[21][23] All handling of the compound should be

performed inside a certified chemical fume hood to avoid inhalation of vapors.[23][24]

Toxicology: Aromatic amines are often toxic and may be skin/eye irritants or sensitizers.[20]

[22] Trifluoromethylated compounds can also exhibit toxicity. Avoid all direct contact with skin

and eyes.[21]

Spill & Waste: In case of a spill, evacuate the area and clean up using an inert absorbent

material. Do not allow the material to enter drains or waterways.[23][24] Dispose of all waste

(sample residues, contaminated materials) as hazardous chemical waste according to

institutional and local regulations.[22]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[21][23]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding eyelids open.[21][23]

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention.[20][23]
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Conclusion
The determination of fundamental physicochemical properties like boiling point and density is a

cornerstone of chemical and pharmaceutical development. For a novel compound such as 2-
(2-Chlorophenoxy)-5-(trifluoromethyl)aniline, where published data is non-existent, a

rigorous and systematic experimental approach is mandatory. The internationally recognized

protocols detailed in this guide for micro-boiling point and pycnometric density determination

provide a validated pathway for researchers to generate the high-quality, reliable data

necessary for advancing their research and development objectives. Strict adherence to the

outlined safety protocols is paramount throughout all stages of handling and experimentation.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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